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Compound of Interest

Compound Name: UCL 2077

Cat. No.: B1682687 Get Quote

Essential Safety and Handling Guide for UCL
2077
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of the sAHP Channel Blocker UCL 2077.

This document provides critical safety and logistical information for the proper handling of UCL
2077 (CAS 918311-87-2), a potent slow afterhyperpolarization (sAHP) channel blocker.

Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Immediate Safety and Hazard Information
UCL 2077 is a neuroactive compound that requires careful handling. The primary hazards

associated with this compound are outlined below.

Hazard Classifications:

Acute Toxicity, Oral (Category 4)[1]

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2)[1]
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Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system[1]

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling UCL 2077 in its

solid form or in solution.

Task Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

Chemical-resistant gloves (Butyl rubber

recommended), disposable lab coat, safety

goggles with side shields, and a dust mask (N95

or equivalent).[1] Work should be performed in a

certified chemical fume hood.

Solution Preparation (in DMSO)

Chemical-resistant gloves (Butyl rubber

recommended due to DMSO's high skin

permeability), disposable lab coat, and safety

goggles with side shields. All work should be

conducted in a chemical fume hood.

Cell Culture/Electrophysiology Application

Chemical-resistant gloves (nitrile gloves may be

sufficient for diluted solutions but should be

changed frequently), disposable lab coat, and

safety goggles.

Waste Disposal
Chemical-resistant gloves, disposable lab coat,

and safety goggles.
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Operational and Experimental Protocols
Preparation of UCL 2077 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of UCL 2077 in DMSO.

Materials:

UCL 2077 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of UCL 2077 into

a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve a

final concentration of 10 mM.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles and light exposure. Store

aliquots at -20°C.

Application of UCL 2077 in Acute Brain Slice
Electrophysiology
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This protocol provides a general workflow for the application of UCL 2077 to acute brain slices

for electrophysiological recording.

Procedure:

Slice Preparation: Prepare acute brain slices (e.g., hippocampal or cortical) of 250-350 µm

thickness using a vibratome in ice-cold, oxygenated slicing solution.

Recovery: Transfer slices to a recovery chamber containing oxygenated artificial

cerebrospinal fluid (aCSF) and allow them to recover for at least 1 hour at room temperature.

Recording Setup: Transfer a single slice to the recording chamber of the electrophysiology

setup, continuously perfused with oxygenated aCSF at a flow rate of 2-3 mL/min.

Baseline Recording: Obtain a stable baseline recording of the desired neuronal activity (e.g.,

spontaneous firing, evoked postsynaptic potentials).

Drug Application: Prepare the final working concentration of UCL 2077 by diluting the stock

solution into the perfusing aCSF. Switch the perfusion to the aCSF containing UCL 2077.

Data Acquisition: Record the effects of UCL 2077 on neuronal activity.

Washout: To determine the reversibility of the drug's effects, switch the perfusion back to the

control aCSF.

Preparation

Experiment

Weigh Solid UCL 2077 Dissolve in DMSO (10 mM Stock) Aliquot and Store at -20°C

Perfuse with UCL 2077 in aCSFPrepare Acute Brain Slices Slice Recovery in aCSF Establish Baseline Recording Record Electrophysiological Data Washout with Control aCSF
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Experimental Workflow for UCL 2077 Application.

Mechanism of Action: Signaling Pathway
UCL 2077 primarily functions by blocking the slow afterhyperpolarization (sAHP) in neurons.

This is achieved through the inhibition of specific potassium channels, including members of

the KCNQ (Kv7) family, which are crucial for regulating neuronal excitability.

UCL 2077

sAHP K+ Channels
(e.g., KCNQ2/3)

 Blocks

Increased Neuronal Excitability

 Leads to

K+ Efflux

Membrane Hyperpolarization

Decreased Neuronal Excitability

Click to download full resolution via product page

UCL 2077 Mechanism of Action.

Disposal Plan
All waste contaminated with UCL 2077 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid UCL 2077
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

UCL 2077/DMSO Stock Solution

Collect in a designated, sealed hazardous waste

container compatible with organic solvents.

Label clearly with all chemical constituents.[1]

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, sealed solid waste

container or bag. Label as "UCL 2077-

Contaminated Solid Waste".[1]

Aqueous Waste (e.g., from cell culture, aCSF)
Collect in a designated, sealed hazardous waste

container. Do not pour down the drain.

General Disposal Guidelines:

Segregation: Keep UCL 2077 waste separate from other chemical waste streams unless

they are compatible.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "UCL 2077".

Storage: Store waste containers in a designated, well-ventilated secondary containment

area, away from incompatible materials.

Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department. Do not dispose of in regular trash or down the sanitary sewer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling UCL 2077].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682687#personal-protective-equipment-for-
handling-ucl-2077]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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